Cas no 21327-86-6 (2-Chloro-6-methylbenzoic acid)

• Product Name: 2-Chloro-6-methylbenzoic acid
• CAS No: 21327-86-6
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00045799
• CID: 88260
• PubChem ID: 88870
• Update Time: 2025-04-18

2-Chloro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylbenzoic acid
• 6-Chloro-o-toluic acid
• 2-Chlor-6-methyl-benzoesaeure
• 6-chloro-2-methylbenzoic acid
• 6-Chlor-o-toluylsaeure
• Benzoic acid,6-chloro-4-methyl
• o-methylbenzoic acid
• o-Toluic acid,6-chloro
• o-Toluicacid, 6-chloro- (6CI,7CI,8CI)
• 2-chloro-6-methyl-benzoic acid
• o-Toluic acid, 6-chloro-
• 2-Chloro-6-methylbenzoicacid
• Benzoic acid, 6-chloro-4-methyl-
• Benzoic acid, 2-chloro-6-methyl-
• PubChem4568
• 6-chloro-o-toluicacid
• chloro-6-methylbenzoic acid
• 2chloro-6-methylbenzoic acid
• 2-chloro-6methylbenzoic acid
• KSC494K0B
• Benzoicacid,2-chloro-6-methyl
• AMBZ0445
• RARECHEM AL BO 0024
• Jsp004346
• EN300-116590
• SB35389
• FT-0601047
• 2-Chloro-6-methyl benzoic acid
• A18461
• SCHEMBL484445
• C2776
• 2-Chloro-6-methylbenzoic acid, AldrichCPR
• AE-562/43460143
• DTXSID40175600
• J-508969
• AC-9038
• Z1201618083
• BCP15903
• FS-1529
• A4599
• AM20060268
• 21327-86-6
• CS-M3425
• AKOS005258167
• 2-[(3-methylphenoxy)methyl]-Oxirane
• F0001-0761
• MFCD00045799
• CEFMMQYDPGCYMG-UHFFFAOYSA-N
• SY012233
• BP-13148
• STL555027
• DB-006082
• BBL101231

• MDL： MFCD00045799
• Inchi： 1S/C8H7ClO2/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： CEFMMQYDPGCYMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(=O)O
• BRN： 2614092

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7c89\u672b","dst":"powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.31
• Melting Point: 104.0 to 108.0 deg-C
• Boiling Point: 289.9℃ at 760 mmHg
• Flash Point: 129.2℃
• Refractive Index: 1.573
• PSA: 37.30000
• LogP: 2.34660

2-Chloro-6-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： S26-S36
• RTECS：XU1645100
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons